Cas no 140635-79-6 (Benzoic acid, 4-amino-3,5-dibromo-, (3-methyl-3-oxetanyl)methyl ester)

• Product Name: Benzoic acid, 4-amino-3,5-dibromo-, (3-methyl-3-oxetanyl)methyl ester
• CAS No: 140635-79-6
• MF: C₁₂H₁₃Br₂NO₃
• MW: 379.044522047043
• CID: 1307471
• Update Time: 2024-08-04

Benzoic acid, 4-amino-3,5-dibromo-, (3-methyl-3-oxetanyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3,5-dibromo-, (3-methyl-3-oxetanyl)methyl ester

• Inchi： 1S/C12H13Br2NO3/c1-12(4-17-5-12)6-18-11(16)7-2-8(13)10(15)9(14)3-7/h2-3H,4-6,15H2,1H3
• InChI Key： ANSWZGVJPVDRHG-UHFFFAOYSA-N
• SMILES： C(OCC1(C)COC1)(=O)C1=CC(Br)=C(N)C(Br)=C1

Computed Properties

• Exact Mass: 376.92619

Experimental Properties

• Density: 1.735±0.06 g/cm3(Predicted)
• Boiling Point: 441.3±40.0 °C(Predicted)
• PSA: 61.55
• pka: -1.84±0.10(Predicted)